Cas no 3111-54-4 (2-Phenylthiopyridine)

2-Phenylthiopyridine structure

Product Name:2-Phenylthiopyridine

CAS No:3111-54-4

Molecular Formula:C₁₁H₉NS

Molecular Weight:187.26086

CID:43823

PubChem ID:817760

2-Phenylthiopyridine Properties

Names and Identifiers

- 2-Phenylthiopyridine
- 2-(phenylsulfanyl)pyridine
- 2-pyridyl phenyl sulfide
- phenyl 2-pyridinyl sulfide
- Phenyl 2-pyridyl sulfide
- 2-(Phenylthio)pyridine
- pyridine, 2-(phenylthio)-
- CHEMBL2131828
- phenyl pyridin-2-yl sulfide
- SCHEMBL2225278
- 3111-54-4
- 2-phenylsulfanylpyridine
- HMS2804H22
- J-506532
- phenylthiopyridine
- SMR000475755
- AKOS006242737
- MLS001180971
- DWBYVHWWZMMIOT-UHFFFAOYSA-N
- +Expand
- InChIKey： DWBYVHWWZMMIOT-UHFFFAOYSA-N
- Inchi： 1S/C11H9NS/c1-2-6-10(7-3-1)13-11-8-4-5-9-12-11/h1-9H
- SMILES： C1(SC2C=CC=CN=2)C=CC=CC=1

Computed Properties

Exact Mass: 187.04600
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 8
Monoisotopic Mass: 187.04557046g/mol
Heavy Atom Count: 24
Complexity: 389
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 5.3
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 38.2Å²

Experimental Properties

LogP: 3.23280
PSA: 38.19000

2-Phenylthiopyridine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
A2B Chem LLC	AB42561-1g	Pyridine, 2-(phenylthio)-	3111-54-4		1g	$639.00	2024-04-20
TRC	P228290-50mg	2-Phenylthiopyridine	3111-54-4		50mg	$ 310.00	2022-06-03

2-Phenylthiopyridine Related Literature

1. Polyhalogeno-aromatic compounds. Part XXVII. Reactions of polyhalogenopyridines and their N-oxides with benzenethiols, with nitrite, and with trialkyl phosphites, and of pentachloropyridine N-oxide with magnesium

Jack Bratt,Hans Suschitzky J. Chem. Soc. Perkin Trans. 1 1973 1689
2. Cycloauration of 2-substituted pyridine derivatives. Synthesis, structure and reactivity of six-membered cycloaurated complexes of 2-anilino-, 2-phenoxy- and 2-(phenylsulfanyl)-pyridine

Yoshio Fuchita,Hidenori Ieda,Arata Kayama,Junko Kinoshita-Nagaoka,Hiroyuki Kawano,Shingo Kameda,Masahiro Mikuriya J. Chem. Soc. Dalton Trans. 1998 4095
3. 1059. Alkylation of substituted methylpyridines

D. E. Ames,B. T. Warren J. Chem. Soc. 1964 5518
4. Organogold(III) complexes derived from auration reactions of thienyl-substituted pyridine derivatives

Yoshio Fuchita,Hidenori Ieda,Shuichi Wada,Shingo Kameda,Masahiro Mikuriya J. Chem. Soc. Dalton Trans. 1999 4431
5. First intramolecular aromatic substitution by gold(III) of a ligand other than pyridine derivatives. Synthesis and crystal structure of the novel five-membered cycloaurated complex of 1-ethyl-2-phenylimidazole

Yoshio Fuchita,Hidenori Ieda,Mikio Yasutake J. Chem. Soc. Dalton Trans. 2000 271
6. Synthesis of polynuclear heterocycles. Part II. Cyclisations of 2- and 4-substituted 3-amino- and 3-nitro-pyridines

J. J. Eatough,L. S. Fuller,R. H. Good,R. K. Smalley J. Chem. Soc. C 1970 1874
7. Molybdenum(v)-mediated switching of the C(sp2)–Se bond of phenylselenyl-functionalized arenes or heterocycles under mild conditions

Ming Zhang,Beifang Nian,Zhibang Wu,Jianhua Guo,Zhuo Chen,Caifeng Yuan,Xuankun Huang,Yiwen Shen,Hongbin Zhang,E. Tang Chem. Commun. 2023 59 7599
8. Sulfur–silicon bond activation catalysed by Cl/Br ions: waste-free synthesis of unsymmetrical thioethers by replacing fluoride catalysis and fluorinated substrates in SNAr reactions

Xiaojuan Jia,Lei Yu,Jianping Liu,Qing Xu,Marcel Sickert,Lianhui Chen,Mark Lautens Green Chem. 2014 16 3444

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